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Compound of Interest

Compound Name:
N-hydroxy-1-

hydrazinecarboxamide

CAS No.: 21520-79-6

Cat. No.: B1595866

Get Quote

Executive Summary & Chemical Identification
N-Hydroxy-1-hydrazinecarboxamide (CAS: 21520-79-6) is a specialized hydrazine derivative

utilized primarily in proteomics research and organic synthesis. Structurally related to both

hydroxyurea and semicarbazide, this compound presents a unique safety profile characterized

by potential genotoxicity and high reactivity.

Unlike standard laboratory reagents, this compound possesses the structural motifs of a

"alerting structure" for mutagenicity (hydrazine moiety + hydroxamic acid functionality).

Consequently, it must be handled with Occupational Exposure Band (OEB) 4 protocols until

definitive toxicological data proves otherwise.
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Parameter Detail

Chemical Name N-Hydroxy-1-hydrazinecarboxamide

CAS Number 21520-79-6

Synonyms
1-Hydroxysemicarbazide; N-

Hydroxyhydrazinecarboxamide

Molecular Formula

Molecular Weight 91.07 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water

Stability
Hygroscopic; Sensitive to oxidation and

hydrolysis

Hazard Identification & Toxicology
Scientific Rationale: While specific GHS data for CAS 21520-79-6 is limited in public

repositories, its structural homology to Hydroxyurea (CAS 127-07-1) and Semicarbazide (CAS

57-56-7) mandates the application of the Precautionary Principle.

Inferred GHS Classification (Precautionary)
Health Hazards:

Muta. 1B / Carc. 2: Suspected of causing genetic defects and cancer due to the hydrazine

pharmacophore, which can alkylate DNA.

Repr. 1B: Potential reproductive toxicant (inferred from Hydroxyurea teratogenicity).

Acute Tox. 3 (Oral): Hydrazine derivatives often exhibit high acute toxicity.

Skin Sens. 1: Potential for allergic contact dermatitis.

Physical Hazards:
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Reactive: Potential for exothermic decomposition if heated or mixed with strong oxidizers.

Mechanism of Toxicity
The N-hydroxy-hydrazine motif allows the compound to act as a nucleophile and a radical

generator.

DNA Alkylation: Metabolic activation may generate electrophilic intermediates capable of

forming DNA adducts.

Ribonucleotide Reductase Inhibition: Similar to hydroxyurea, it may quench the tyrosyl free

radical at the active site of ribonucleotide reductase, inhibiting DNA synthesis (S-phase

specific cytotoxicity).

Engineering Controls & Containment
Causality: Due to the potential for aerosolization of the solid powder and the genotoxic risk,

standard fume hoods are insufficient for powder handling.

Primary Containment:

Powder Handling: Must be performed in a Class II, Type A2 (or higher) Biological Safety

Cabinet (BSC) or a Compounding Aseptic Containment Isolator (CACI).

Solution Handling: Once dissolved, solutions may be handled in a standard chemical fume

hood with a face velocity of 100 fpm (0.5 m/s).

Secondary Containment:

Transport of solid or solubilized material between rooms must be done in sealed, shatter-

resistant secondary containers.

Personal Protective Equipment (PPE) Matrix
Trustworthiness: This protocol relies on "layering" protection to prevent dermal absorption,

which is a primary route of entry for hydrazine derivatives.
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Body Part PPE Requirement Rationale

Respiratory
N95/P100 Respirator (if

outside BSC) or PAPR

Prevention of inhalation of

particulates.

Hands
Double Nitrile Gloves (min 0.11

mm thickness)

Breakthrough time for

hydrazines is short; double

gloving allows outer glove

removal upon contamination.

Body
Tyvek® Lab Coat (closed front)

+ Sleeve Covers

Prevents accumulation on

fabric lab coats; sleeve covers

bridge the glove-cuff gap.

Eyes Chemical Safety Goggles

Tighter seal than safety

glasses; protects against

splashes and vapors.

Handling & Experimental Workflow
Expertise: The following workflow minimizes exposure during the most critical phase: weighing

and solubilization.

Step-by-Step Protocol: Solubilization
Preparation: Place the balance inside the containment device (BSC/CACI). Line the work

surface with plastic-backed absorbent pads.

Weighing:

Use an anti-static weighing boat.

Technique: Do not spatula the powder if possible; gently tap the vial to dispense. If a

spatula is used, it must be disposable or cleaned immediately with bleach solution.

Solubilization:

Add solvent (e.g., DMSO) immediately to the weighing boat or transfer solid to a pre-filled

vial.
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Reasoning: Solubilizing the powder eliminates the inhalation risk of the solid dust.

Transfer: Cap the vial tightly and wipe the exterior with a 10% bleach wipe before removing it

from the BSC.

Workflow Visualization (DOT)

High Containment Zone (BSC/Iso)

1. Receipt & Storage
(-20°C, Desiccated)

2. Don PPE
(Double Nitrile, Tyvek)

 Retrieve 3. Weighing
(Inside BSC/CACI)

 Transfer to Containment 4. Solubilization
(DMSO/MeOH)

 Wetting (Dust Control) 5. Experimental Use
(Fume Hood)

 Sealed Transfer 6. Waste Disposal
(Segregated Incineration)

 Chemical Inactivation

Click to download full resolution via product page

Caption: Operational workflow for N-Hydroxy-1-hydrazinecarboxamide emphasizing

containment during the solid-handling phase.

Decontamination & Emergency Procedures
Self-Validating System: Hydrazines are reducing agents; therefore, oxidative decontamination

is the most effective inactivation method.

Chemical Inactivation Protocol
Reagent: 10% Sodium Hypochlorite (Bleach) solution or 1M NaOH.

Mechanism: Oxidation of the hydrazine moiety breaks the N-N bond, converting it to nitrogen

gas (

) and innocuous byproducts.

Procedure:

Absorb liquid spill with pads.

Apply 10% bleach solution to the contaminated surface.

Allow 15 minutes contact time.
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Rinse with water to prevent corrosion of stainless steel surfaces.

Emergency Response
Eye Contact: Flush immediately with water for 15 minutes. Do not use neutralization agents

in the eye.

Skin Contact: Remove contaminated clothing immediately.[1] Wash skin with soap and water

(avoid scrubbing which can abrade skin and increase absorption).

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).

Storage & Stability
Temperature: Store at -20°C.

Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) if possible, or in a tightly

sealed desiccator.

Incompatibilities:

Strong Oxidizers: Risk of fire/explosion.

Aldehydes/Ketones: Will react to form hydrazones/semicarbazones.

Strong Acids/Bases: Hydrolysis risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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